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Get Quote

PSI-697 Properties, Storage & Solubility

The table below summarizes the key physicochemical properties and handling information for PSI-697.

Property Specification

CAS Number 851546-61-7 [1] [2]

Molecular Formula C₂₁H₁₈ClNO₃ [1] [2]

Molecular Weight 367.83 g/mol [1] [2]

Purity ≥ 98% [2]

Physical Form Light yellow to yellow solid powder [1] [2]

| Recommended Storage | Powder: -20°C (3 years) or 4°C (2 years) [1] [2] Solution: -80°C (6 months) or

-20°C (1 month) [1] [2] | | Solubility in DMSO | ≥ 45.8 mg/mL (~124.51 mM) [1] [2] |

In Vivo Experimental Protocols

Here are detailed methodologies for using PSI-697 in animal models, as cited in the literature.
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Protocol 1: Rat Model of Venous Thrombosis (Vein Wall Injury)

This protocol is used to study the protective effects of PSI-697 on the vein wall following a thrombosis [3].

Animal Model: Male rats with induced inferior vena cava (IVC) stenosis [3].

Dosage: 30 mg/kg [3].
Route of Administration: Oral gavage (by mouth) [3].

Dosing Schedule: Treatment starts 2 days after thrombosis induction and continues daily until
sacrifice 7 days later [3].

Key Outcome Measures: Thrombus mass, vein wall stiffness (tensiometry), intimal thickness
(microscopy), and levels of inflammatory cytokines (ELISA) [3].

Protocol 2: Acute Pancreatitis (AP) Mouse Model

This protocol investigates the effect of PSI-697 on neutrophil extracellular traps (NETs) formation and

pancreatitis severity [4].

Animal Model: Mouse model of AP established by caerulein injections [4].

Treatment: Inhibition of P-selectin by PSI-697 [4].
Key Findings: PSI-697 blunted NETs formation and PAD4 expression in pancreatic tissue and

reduced the severity of AP in mice [4].

Protocol 3: Pharmacokinetic & Anti-thrombotic Effect in Rats

This study describes the use of PSI-697 to assess its effect on rolling leukocytes and thrombus weight [1].

Animal Model: 4-5 week old male Sprague-Dawley (SD) rats (50-100 g) [1].
Dosage: 0 mg/kg, 30 mg/kg, 50 mg/kg (for rolling leukocytes); 100 mg/kg (for thrombus weight) [1].

Route of Administration: Oral administration [1].
Key Results: A dose of 50 mg/kg reduced rolling leukocytes by 39%, and 100 mg/kg decreased

thrombus weight by 18% without prolonging bleeding time [1].

Mechanism of Action: P-selectin Inhibition Signaling
Pathway
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The following diagram illustrates the signaling pathway through which P-selectin inhibition with PSI-697

reduces inflammation and tissue injury, as demonstrated in recent Acute Pancreatitis (AP) research [4].
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Frequently Asked Questions (FAQs)
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Q1: What is the specific biological target and potency of PSI-697? PSI-697 is a selective, oral P-selectin

inhibitor. It blocks the interaction between P-selectin and its primary ligand, PSGL-1, with an IC₅₀ of 125

μM in vitro [1] [5].

Q2: What is the evidence for PSI-697's efficacy in humans? A clinical trial in healthy smokers showed

that a single 600 mg oral dose achieved plasma concentrations of ~1906 ng/mL at 4 hours. However, at this

dose, it did not significantly inhibit platelet-monocyte aggregate formation [5]. Its clinical efficacy for

therapeutic indications is still being established [5] [2].

Q3: How should I prepare a stock solution of PSI-697? PSI-697 is highly soluble in DMSO. A typical

stock solution can be prepared at a concentration of 10-100 mM. For example, to make a 10 mM solution,

dissolve 3.68 mg of PSI-697 in 1 mL of DMSO [1] [2].

Troubleshooting Guide

Problem: Poor solubility in aqueous buffers for in vivo injections.

Solution: Use the recommended injection formulations. For example, prepare a mixture of DMSO,

PEG300, Tween 80, and Saline in a ratio of 10:40:5:45. Always prepare fresh in vivo formulations for

optimal results [2].

Problem: No observed effect in a cellular model.

Investigation: Verify the functional activity of your P-selectin source. Ensure that your assay

conditions (e.g., flow cytometry for platelet-monocyte aggregates) are sensitive enough. Note that one

human study found a lack of effect at a 600 mg dose, so confirming the effective concentration in your

system is crucial [5].

Problem: Inconsistent in vivo results.

Investigation: Confirm the storage condition and age of your stock solution. Use freshly prepared

solutions and strictly adhere to the validated dosing regimens and animal models described in the

literature [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s540547?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/PSI-697.html
https://www.invivochem.com/psi-697.html
https://www.sciencedirect.com/science/article/pii/S0741521406009293
https://pmc.ncbi.nlm.nih.gov/articles/PMC10568494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3603266/
https://www.smolecule.com/products/b540547#psi-697-optimal-storage-conditions-stability
https://www.smolecule.com/products/b540547#psi-697-optimal-storage-conditions-stability
https://www.smolecule.com/products/b540547#psi-697-optimal-storage-conditions-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s540547?utm_src=pdf-bulk
https://www.smolecule.com/products/s540547?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s540547?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

